Cas no 898416-75-6 (5-fluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-fluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxybenzene-1-sulfonamide
• CAS No: 898416-75-6
• MF: C₂₂H₂₃FN₂O₄S
• MW: 430.492428064346
• CID: 5482236
• Update Time: 2025-05-20

5-fluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide
• 5-fluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C22H23FN2O4S/c1-28-21-9-8-18(23)13-22(21)30(26,27)24-14-19(20-7-4-12-29-20)25-11-10-16-5-2-3-6-17(16)15-25/h2-9,12-13,19,24H,10-11,14-15H2,1H3
• InChI Key： OAEILHDWAOMALA-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCC3=C(C2)C=CC=C3)C2=CC=CO2)(=O)=O)=CC(F)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5-fluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxybenzene-1-sulfonamide

5-Fluoro-N-2-(Furan-2-yl)-2-(1,2,3,4-Tetrahydroisoquinolin-2-yl)ethyl-2-methoxybenzene-1-sulfonamide (CAS No. 898416-75-6): An Overview

5-Fluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxybenzene-1-sulfonamide (CAS No. 898416-75-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a fluoro-substituted benzene ring, a furan moiety, and a tetrahydroisoquinoline group. These structural elements contribute to its biological activity and potential as a drug candidate.

The fluoro-substituted benzene ring is a common feature in many pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of the molecule. This substitution can also influence the binding affinity of the compound to its target receptor, making it an attractive feature for drug design. The furan moiety, on the other hand, is known for its bioisosteric properties and can improve the pharmacokinetic profile of the compound. The tetrahydroisoquinoline group is a nitrogen-containing heterocycle that has been associated with various biological activities, including anti-inflammatory and neuroprotective effects.

Recent studies have explored the potential of 5-fluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxybenzene-1-sulfonamide in treating various diseases. One notable area of research is its use as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This inhibition is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

Beyond its anti-inflammatory properties, 5-fluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxybenzene-1-sulfonamide has also been investigated for its neuroprotective effects. Preclinical studies in animal models of neurodegenerative diseases have demonstrated that this compound can reduce neuronal damage and improve cognitive function. The mechanism behind these effects is thought to involve the modulation of oxidative stress and the protection of mitochondrial function.

The pharmacokinetic profile of 5-fluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxybenzene-1-sulfonamide has been extensively studied to ensure its suitability for clinical use. In vitro metabolism studies have shown that the compound is metabolically stable and has a favorable clearance rate. Additionally, in vivo studies in rodents have demonstrated good oral bioavailability and a long half-life, which are desirable properties for a drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 5-fluoro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxybenzene-1-sulfonamide. Early phase I trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its efficacy in treating specific conditions such as inflammatory disorders and neurodegenerative diseases.

In conclusion, 5-fluoro-N-2-(furan-2-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ (1 , ̶ ̶ ,3 ,4 -tetrah ydroisoqu i noli n -y l )e th yl -m eth o x ybe nz e ne -s ul fo n am i d e (CAS No. 898416 -75 -6 ) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacokinetic profile make it an attractive candidate for further development in medicinal chemistry and pharmacology. As research continues to advance, this compound holds significant potential for improving patient outcomes in various medical conditions.